Cas no 1261758-96-6 (2-Bromo-1-(chloromethyl)-3-nitrobenzene)

• Product Name: 2-Bromo-1-(chloromethyl)-3-nitrobenzene
• CAS No: 1261758-96-6
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 4726950
• PubChem ID: 92134812
• Update Time: 2023-08-15

2-Bromo-1-(chloromethyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(chloromethyl)-3-nitrobenzene
• 2-Bromo-3-nitrobenzyl chloride

• Inchi： 1S/C7H5BrClNO2/c8-7-5(4-9)2-1-3-6(7)10(11)12/h1-3H,4H2
• InChI Key： VLKYVNQTZDFLKW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes